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Compound of Interest

Compound Name: 2-Pentanamine, (2S)-

Cat. No.: B3181134

Essential Safety and Handling Guide for (2S)-2-
Pentanamine

This guide provides immediate, essential safety and logistical information for the handling of
(2S)-2-Pentanamine in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Physical and Chemical Properties

(2S)-2-Pentanamine, also known as (S)-(+)-2-Aminopentane, is a primary amine.[1] It is a
colorless to light yellow liquid with a characteristic amine odor.[1] It is soluble in water and
organic solvents.[1]

Property Value

Molecular Formula C5H13N

Molecular Weight 87.16 g/mol

Appearance Colorless to pale yellow liquid[1]

Odor Characteristic amine odor[1]

Solubility Soluble in water and organic solvents[1]
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Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety when handling

(2S)-2-Pentanamine.

PPE Category

Specific Requirements

Eye/Face Protection

Wear government-approved safety glasses with
side shields or goggles.[2] A face shield may be

necessary for splash hazards.

Skin Protection

Wear compatible chemical-resistant gloves.[2]
Inspect gloves prior to use and use proper
removal techniques.[2] A lab coat or chemical-
resistant apron is required. Protective boots may

be necessary depending on the scale of work.[2]

Respiratory Protection

Use a government-approved respirator if
ventilation is inadequate or for spill response.[2]
Handling should be performed in a well-
ventilated area, preferably in a chemical fume
hood.[2]

Hand Protection

Wash hands thoroughly after handling.[2][3]

Safe Handling and Storage

Handling:

o Work in a well-ventilated area or a chemical fume hood.[2][3]

» Avoid breathing vapors or mist.[3][4]

e Do not get in eyes, on skin, or on clothing.[4]

o Keep away from heat, sparks, open flames, and hot surfaces.[3][4] No smoking.[3]

e Ground and bond container and receiving equipment to prevent static electricity discharge.

[3]14]
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» Use non-sparking tools and explosion-proof equipment.[4]

e Wash hands and face thoroughly after handling.[2]

Storage:

First Aid Measures

Store under an inert atmosphere.[4]

Keep container tightly closed in a dry, cool, and well-ventilated place.[3][4]

Store in a corrosives and flammables area.[4]

Opened containers must be carefully resealed and kept upright to prevent leakage.[3]

Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for
several minutes.[3] Remove contact lenses, if
present and easy to do. Continue rinsing.[3]
Immediately call a POISON CENTER or
doctor/physician.[3]

Skin Contact

Remove contaminated clothing and wash skin

thoroughly with soap and water.

Move person to fresh air. If not breathing, give

Inhalation o o o
artificial respiration. Consult a physician.
Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
Ingestion mouth with water. Consult a physician. Ingestion

causes severe swelling and damage to tissues,

with a danger of perforation.[4]

Accidental Release and Disposal Plan

Accidental Release:
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o Evacuate: Evacuate personnel to a safe area.[3]
o Ventilate: Ensure adequate ventilation.
o Eliminate Ignition Sources: Remove all sources of ignition.[3][4]

o Containment: Prevent further leakage or spillage if safe to do so0.[2][3] Do not let the product
enter drains.[2][3]

o Clean-up: Contain the spillage and collect with a non-combustible absorbent material (e.qg.,
sand, earth, diatomaceous earth, vermiculite).[3] Place in a suitable, closed container for
disposal.[4]

o Personal Protection: Wear appropriate PPE, including respiratory protection.[3]
Disposal:

» Dispose of waste material in accordance with local, state, and federal regulations.
e Do not dispose of down the drain.

Experimental Workflow

The following diagram outlines the standard operational workflow for handling (2S)-2-
Pentanamine.

Caption: Workflow for handling (2S)-2-Pentanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Pentanamine, (2S)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3181134#personal-protective-equipment-for-
handling-2-pentanamine-2s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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